2-[(3-Oxocyclohex-1-en-1-yl)amino]benzonitrile

• IUPAC Name: 2-[(3-oxocyclohexen-1-yl)amino]benzonitrile
• InChI: InChI=1S/C13H12N2O/c14-9-10-4-1-2-7-13(10)15-11-5-3-6-12(16)8-11/h1-2,4,7-8,15H,3,5-6H2
• InChI Key: HCMIHVZZMOSHIE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC(=O)C1)NC2=CC=CC=C2C#N
• Molecular Formula: C13H12N2O
• DSSTOX Substance ID: DTXSID50146644
• Molecular Weight: 212.25 g/mol
• CAS No.: 104675-23-2

Description

2-[(3-oxo-1-cyclohexenyl)amino]benzonitrile is a member of benzenes and a nitrile.

Scientific Research Applications

Synthesis and Chemical Applications

• 2-[(3-Oxocyclohex-1-en-1-yl)amino]benzonitrile has been utilized in the synthesis of various complex chemical structures. For instance, it has been used in the creation of isoxazoline-based carbocyclic nucleosides, which are important for linear construction of purine nucleosides (Quadrelli et al., 2007). Additionally, it's been involved in producing key intermediates for HIV-1 reverse transcriptase inhibitors (Ju Xiu-lia, 2015).

Antimicrobial and Biological Properties

• Research has shown that derivatives of this compound exhibit significant antimicrobial properties. A study highlighted the synthesis of certain compounds starting from 5-chloro-2-hydroxy-benzonitrile, which demonstrated antibacterial and antifungal activity (Kumar et al., 2022). Another study investigated the antimicrobial activities of compounds containing benzoimidazole moiety, where 4-(5-benzoyl-1H-benzoimidazol-2-yl)-benzonitrile was used as a starting material (El-Meguid, 2014).

Radiosynthesis and PET Evaluation

• The compound has also been explored in the field of positron emission tomography (PET) imaging. A study developed (18)F-labeled 2-(1-(3-fluorophenyl)-2-oxo-5-(pyrimidin-2-yl)-1,2-dihydropyridin-3-yl)benzonitrile for imaging AMPA receptors in the brain, showing good brain uptake in mice (Yuan et al., 2016).

Molecular Characteristics and Reactivity

• Further research has focused on understanding the molecular characteristics and reactivity of this compound derivatives. For instance, the reactivity and properties of 4-(N,N-Dimethyl-amino)benzonitrile, a related compound, have been studied to understand dual fluorescence and charge-transfer states (Köhn & Hättig, 2004).

Applications in Fluorescent Probes and Sensing

• It has also been used in developing novel fluorescence probes for detecting reactive oxygen species and distinguishing specific species, demonstrating potential in various biological and chemical applications (Setsukinai et al., 2003).

Synthesis routes and methods

Procedure details

A mixture of 2-aminobenzonitrile (120 g) and 1,3-cyclohexandione (120 g) in water (400 ml) was heated to 40° and 4-methylbenzenesulfonic acid monohydrate (6.2 g) was added, with stirring. The mixture was stirred at 40° for 1 hr. The mixture was filtered, and the filter cake was washed with water to provide 200 g (93%) of 2-(3-oxocyclohexen-1-yl)aminobenzonitrile, mp 191.4°.